Cas no 2228526-61-0 (1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one)

1-(5-Bromo-2-fluoropyridin-3-yl)prop-2-en-1-one is a brominated and fluorinated pyridine derivative featuring an α,β-unsaturated ketone functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine substituents enhances its reactivity, enabling selective cross-coupling reactions and facilitating further functionalization. The electron-withdrawing nature of the fluorine atom improves stability while directing electrophilic substitutions. Its conjugated enone system allows participation in Michael additions and cycloadditions, making it valuable for constructing heterocyclic frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one structure
2228526-61-0 structure
Product Name:1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
CAS No:2228526-61-0
MF:C8H5BrFNO
MW:230.033804655075
CID:5894320
PubChem ID:165666396
Update Time:2025-10-19

1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
    • EN300-1908752
    • 2228526-61-0
    • Inchi: 1S/C8H5BrFNO/c1-2-7(12)6-3-5(9)4-11-8(6)10/h2-4H,1H2
    • InChI Key: MWZMMUAZCVQNQE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C(C=C)=O)=C1)F

Computed Properties

  • Exact Mass: 228.95385g/mol
  • Monoisotopic Mass: 228.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30Ų

1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1908752-0.05g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
0.05g
$1091.0 2023-09-18
Enamine
EN300-1908752-0.1g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
0.1g
$1144.0 2023-09-18
Enamine
EN300-1908752-0.25g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
0.25g
$1196.0 2023-09-18
Enamine
EN300-1908752-0.5g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
0.5g
$1247.0 2023-09-18
Enamine
EN300-1908752-1.0g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
1g
$1299.0 2023-06-01
Enamine
EN300-1908752-2.5g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
2.5g
$2548.0 2023-09-18
Enamine
EN300-1908752-5.0g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
5g
$3770.0 2023-06-01
Enamine
EN300-1908752-10.0g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
10g
$5590.0 2023-06-01
Enamine
EN300-1908752-1g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
1g
$1299.0 2023-09-18
Enamine
EN300-1908752-5g
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
2228526-61-0
5g
$3770.0 2023-09-18

Additional information on 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one

Introduction to 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 2228526-61-0)

1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228526-61-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and potential applications.

The bromo and fluoro groups are strategically positioned to influence the electronic and steric environments of the pyridine core, which can modulate interactions with biological targets. Such modifications are commonly employed in medicinal chemistry to enhance binding affinity, selectivity, and metabolic stability. The prop-2-en-1-one moiety, also known as an α,β-unsaturated carbonyl group, introduces reactivity that can be exploited in synthetic transformations and biological assays.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their prevalence in biologically active compounds. The fluoro atom, in particular, is known for its ability to improve pharmacokinetic properties such as bioavailability and lipophilicity. Additionally, the bromo atom can serve as a handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in generating small-molecule modulators of enzyme activity relevant to inflammatory and infectious diseases. The structural flexibility offered by the pyridine scaffold allows for fine-tuning of pharmacological profiles, making it an attractive candidate for further exploration.

Recent advances in computational chemistry have further enhanced the design and optimization of derivatives based on 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one. Molecular docking simulations and virtual screening techniques have been employed to predict binding interactions with protein targets, providing insights into potential drug candidates before experimental validation. These computational approaches have accelerated the discovery process and reduced time-to-market for new pharmaceuticals.

The agrochemical sector has also recognized the significance of this compound. Fluorinated pyridines are increasingly being incorporated into next-generation pesticides due to their improved efficacy and environmental compatibility. The specific combination of bromo and fluoro substituents in 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one may confer advantages such as enhanced photostability and resistance to degradation, making it suitable for long-lasting agricultural applications.

From a synthetic chemistry perspective, 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one serves as a versatile intermediate in multi-step syntheses. The α,β-unstable carbonyl group can undergo reactions such as Michael additions, condensations, and cyclizations, while the halogenated pyridine core can be further modified through palladium-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This adaptability has made it a staple in synthetic laboratories focused on developing novel heterocyclic compounds.

The pharmacological investigation of this compound has revealed promising results in preclinical studies. Researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The ability of 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one to modulate these targets suggests its potential as a lead compound for further medicinal chemistry optimization.

As interest in sustainable chemistry grows, efforts have been made to develop greener synthetic routes for producing 1-(5-bromo-2-fluoropyridin-3-ylo propenone)-61]. Traditional methods often involve harsh conditions or hazardous reagents; however, recent innovations have introduced more environmentally benign alternatives. For example, catalytic systems employing transition metals have been optimized to facilitate key transformations under milder conditions with reduced waste generation.

The regulatory landscape surrounding fluorinated compounds continues to evolve, with increasing emphasis on safety and environmental impact assessments. Manufacturers must navigate stringent guidelines while ensuring that products meet efficacy standards. Despite these challenges, 22285 266 61 0 remains an important intermediate due to its structural versatility functional utility across multiple domains p>

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司